1-(4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[4-(5-cyclopropyl-2-methylpyrazol-3-yl)piperazin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C17H22N4OS/c1-19-16(12-15(18-19)13-4-5-13)20-6-8-21(9-7-20)17(22)11-14-3-2-10-23-14/h2-3,10,12-13H,4-9,11H2,1H3
• InChI Key: FWAMDHQOLHLPES-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2CC2)N3CCN(CC3)C(=O)CC4=CC=CS4
• Molecular Formula: C17H22N4OS
• Molecular Weight: 330.4 g/mol

Description

1-(4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C17H22N4OS and its molecular weight is 330.45. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

Research has explored the synthesis of heterocyclic compounds similar to the one for their potential antiviral activities. For example, studies on pyrazole and triazine derivatives have revealed their cytotoxicity and anti-HSV1 and anti-HAV-MBB activities, suggesting a route for the development of new antiviral agents (Attaby et al., 2006).

Pain Management

In the context of pain management, compounds structurally similar to "1-(4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone" have been identified as σ1 receptor antagonists. These compounds, through their interaction with the σ1 receptor, have shown promise in the treatment of pain, highlighting a potential application in clinical pain management scenarios (Díaz et al., 2020).

Antibacterial and Antifungal Activities

The synthesis and evaluation of novel bis(pyrazole-benzofuran) hybrids have demonstrated significant antibacterial and biofilm inhibition activities, particularly against strains such as E. coli, S. aureus, and S. mutans. These findings suggest the utility of such compounds in developing new antibacterial agents, potentially addressing the growing concern of antibiotic resistance (Mekky & Sanad, 2020).

Anticancer Activity

Compounds within the same family have been explored for their anticancer properties. For instance, derivatives of piperazine-2,6-dione have shown efficacy against various cancer cell lines, including breast (T47D), lung (NCI H-522), and liver (HepG-2), suggesting a potential application in cancer treatment strategies (Kumar et al., 2013).